Cas no 1807291-42-4 (2-Cyano-4,5-dimethylbenzenesulfonyl chloride)
1807291-42-4 structure
Product Name:2-Cyano-4,5-dimethylbenzenesulfonyl chloride
CAS No:1807291-42-4
MF:C9H8ClNO2S
MW:229.683320045471
CID:5001811
Update Time:2023-08-25
2-Cyano-4,5-dimethylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-4,5-dimethylbenzenesulfonyl chloride
-
- Inchi: 1S/C9H8ClNO2S/c1-6-3-8(5-11)9(4-7(6)2)14(10,12)13/h3-4H,1-2H3
- InChI Key: YXYHBFQGXLFUDG-UHFFFAOYSA-N
- SMILES: ClS(C1C(C#N)=CC(C)=C(C)C=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 351
- XLogP3: 2.4
- Topological Polar Surface Area: 66.3
2-Cyano-4,5-dimethylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013948-250mg |
2-Cyano-4,5-dimethylbenzenesulfonyl chloride |
1807291-42-4 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A010013948-500mg |
2-Cyano-4,5-dimethylbenzenesulfonyl chloride |
1807291-42-4 | 97% | 500mg |
$831.30 | 2023-09-03 | |
| Alichem | A010013948-1g |
2-Cyano-4,5-dimethylbenzenesulfonyl chloride |
1807291-42-4 | 97% | 1g |
$1475.10 | 2023-09-03 |
2-Cyano-4,5-dimethylbenzenesulfonyl chloride Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
1807291-42-4 (2-Cyano-4,5-dimethylbenzenesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk